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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide. Designed for
professionals in the fields of chemical research and drug development, this document
synthesizes available data to offer both foundational knowledge and practical insights into this
versatile sulfonamide compound.

Introduction: The Sulfonamide Moiety in Modern
Research

The sulfonamide functional group is a cornerstone in medicinal chemistry, renowned for its
presence in a wide array of therapeutic agents with diverse biological activities. 5-Chloro-2-
methoxy-4-methylbenzenesulfonamide (CAS No. 199590-75-5) is a member of this
important class of compounds, featuring a substituted benzene ring that imparts specific
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chemical characteristics and potential for further functionalization. Its structure suggests utility
as a scaffold in the synthesis of more complex molecules, particularly in the exploration of new
antimicrobial and anticancer agents.[1] This guide will delve into the known attributes of this
compound, providing a critical resource for its application in research and development.

Core Chemical and Physical Properties

A precise understanding of a compound's physical and chemical properties is fundamental to
its application in experimental settings. The following tables summarize the key identifiers and
computed properties for 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Table 1: Chemical Identifiers[1][2]

Identifier Value

CAS Number 199590-75-5

5-chloro-2-methoxy-4-

UPAC Name methylbenzenesulfonamide

Molecular Formula CsH10CINOsS

Molecular Weight 235.69 g/mol

Canonical SMILES CC1=CC(=C(C=C1CIl)S(=0)(=0O)N)OC
INChl Key VQHIRMCXZNAVRG-UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties
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Property Value Source
Molecular Weight 235.69 g/mol Smolecule[1]
XLogP3 2.1 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 4 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 235.00934 g/mol PubChem
Topological Polar Surface Area  68.4 A2 PubChem
Heavy Atom Count 14 PubChem

Synthesis and Reactivity

The synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide typically proceeds
through the formation of a key intermediate, 5-chloro-2-methoxy-4-methylbenzenesulfonyl
chloride, followed by amination. While a specific, detailed protocol for the direct synthesis of the
titte compound is not widely published, a general and reliable methodology can be inferred
from established procedures for analogous sulfonamides.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from 4-chloro-2-methylanisole.

Chlorosulfonation Amination

4-chlor0-2-methy1anisolD (CISO3H) > K‘S—chloro—Z—methoxy—4—rgethyh (NH3 or NH40H) > 5—Chlor0—2—methoxy—4.—methyl
) \__ benzenesulfonyl chloride benzenesulfonamide

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Experimental Protocol (Proposed)
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It is crucial to note that the following protocol is a proposed methodology based on established
chemical principles for sulfonamide synthesis and has not been experimentally validated from
the available literature for this specific compound. Appropriate safety precautions should be
taken, and the reaction should be performed by a qualified chemist.

Step 1: Synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonyl chloride

Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a dropping
funnel, a magnetic stirrer, and a gas outlet connected to a trap for acidic gases (e.g., a
sodium hydroxide solution).

Reagent Addition: To the flask, add 4-chloro-2-methylanisole (1 equivalent). Cool the flask in
an ice-water bath to 0-5 °C.

Chlorosulfonation: Slowly add chlorosulfonic acid (3-4 equivalents) dropwise via the dropping
funnel, maintaining the internal temperature below 10 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-4 hours. The progress of the reaction should be monitored
by Thin Layer Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The
crude 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride will precipitate as a solid.

Isolation and Purification: Collect the solid by vacuum filtration, wash with cold water until the
filtrate is neutral, and dry under vacuum. The crude product can be used directly in the next
step or purified by recrystallization from a suitable solvent (e.g., hexane or a
hexane/dichloromethane mixture).

Step 2: Synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide

» Reaction Setup: In a fume hood, dissolve the crude 5-chloro-2-methoxy-4-
methylbenzenesulfonyl chloride (1 equivalent) in a suitable organic solvent such as acetone
or tetrahydrofuran in a round-bottom flask equipped with a magnetic stirrer.

» Amination: Cool the solution in an ice-water bath and add concentrated agueous ammonia
(ammonium hydroxide, excess) dropwise.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b168620/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chloro-2-methoxy-4-methylbenzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours. Monitor
the reaction by TLC.

o Work-up: Remove the organic solvent under reduced pressure. The remaining agueous
solution will contain the product.

« |solation and Purification: The solid product can be isolated by filtration. If the product does
not precipitate, the aqueous solution can be acidified with dilute HCI to precipitate the
sulfonamide. The crude product is then collected by filtration, washed with cold water, and
dried. Further purification can be achieved by recrystallization from an appropriate solvent
system (e.g., ethanol/water).

Key Reactivity Insights

The chemical behavior of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide is
characteristic of aromatic sulfonamides.

» Nucleophilic Substitution at the Sulfonamide Nitrogen: The hydrogen atoms on the
sulfonamide nitrogen are acidic and can be deprotonated by a base, allowing for nucleophilic
substitution to introduce various substituents. This is a common strategy for creating libraries
of related compounds for structure-activity relationship (SAR) studies.[1]

o Acylation of the Amine Group: The sulfonamide nitrogen can be acylated to form more
complex derivatives, which can modulate the compound's biological activity and
physicochemical properties.[1]

» Electrophilic Aromatic Substitution: The benzene ring, while deactivated by the sulfonyl
group, can still undergo electrophilic aromatic substitution reactions under forcing conditions.
The directing effects of the chloro, methoxy, and methyl groups will influence the position of
substitution.

o Dehalogenation: The chloro group on the aromatic ring can be replaced by other
nucleophiles under specific reaction conditions, such as those used in palladium-catalyzed
cross-coupling reactions.[1]

Spectral Characterization (Predicted)
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While experimental spectral data for 5-Chloro-2-methoxy-4-methylbenzenesulfonamide is

not readily available in the reviewed literature, we can predict the expected spectral features

based on its structure and data from analogous compounds.

Table 3: Predicted Spectral Data

Technique

Predicted Peaks/Signals

1H NMR

- Aromatic protons (2H) as singlets or doublets
in the range of 7.0-8.0 ppm.- Methoxy group
protons (3H) as a singlet around 3.8-4.0 ppm.-
Methyl group protons (3H) as a singlet around
2.2-2.5 ppm.- Sulfonamide protons (2H) as a
broad singlet, the chemical shift of which will be

solvent-dependent.

13C NMR

- Aromatic carbons in the range of 110-160
ppm.- Methoxy carbon around 55-60 ppm.-
Methyl carbon around 15-20 ppm.

IR Spectroscopy

- N-H stretching of the sulfonamide group at
approximately 3300-3400 cm~1 (asymmetric)
and 3200-3300 cm~1 (symmetric).- S=0
stretching vibrations (asymmetric and
symmetric) in the regions of 1300-1350 cm™1
and 1150-1180 cm™1, respectively.- C-O
stretching of the methoxy group around 1250
cm~1.- Aromatic C-H and C=C stretching

vibrations.

Mass Spectrometry

- Amolecular ion peak (M+) corresponding to
the molecular weight of 235.69 g/mol .- Isotopic
peaks due to the presence of chlorine (3>Cl and
37Cl) and sulfur (32S and 34S).- Characteristic
fragmentation patterns involving the loss of SOz,

NHz, and other fragments.
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Potential Applications in Research and
Development

The structural motifs within 5-Chloro-2-methoxy-4-methylbenzenesulfonamide suggest its
potential utility in several areas of drug discovery and development.

Antimicrobial and Anticancer Research

Sulfonamides are a well-established class of antimicrobial agents. The specific substitution
pattern of this compound makes it an interesting candidate for screening against various
bacterial and fungal strains. Furthermore, related sulfonamide derivatives have demonstrated
cytotoxic effects against cancer cell lines.[1] It is hypothesized that the mechanism of action
could involve the inhibition of key enzymes essential for pathogen or cancer cell survival.[1]

Pharmaceutical Intermediate

Due to its reactive sulfonamide group and the potential for further functionalization of the
aromatic ring, 5-Chloro-2-methoxy-4-methylbenzenesulfonamide can serve as a valuable
building block in the synthesis of more complex pharmaceutical agents.[1] Its defined
stereochemistry and substitution pattern provide a solid starting point for the development of
targeted therapeutics.

Safety and Handling

As a research chemical, 5-Chloro-2-methoxy-4-methylbenzenesulfonamide should be
handled with appropriate care in a laboratory setting. The following information is derived from
available safety data sheets.

Hazard Identification:

» Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

Recommended Handling Precautions:
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e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.

First Aid Measures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation develops or persists.

» After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
lower and upper eyelids occasionally. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Conclusion

5-Chloro-2-methoxy-4-methylbenzenesulfonamide is a chemical compound with significant
potential for application in medicinal chemistry and organic synthesis. While detailed
experimental data, particularly spectroscopic characterization, is not extensively available in the
public domain, its structural similarity to well-studied sulfonamides allows for informed
predictions of its properties and reactivity. This guide provides a foundational understanding of
this compound, intended to support and guide future research and development endeavors. As
with any research chemical, a thorough literature search for the most current information and
adherence to strict safety protocols are paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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